3-(2,6-difluorophenyl)-3-methylcyclobutan-1-one
Description
Synthesis Analysis
The synthesis of a similar compound, “(E)-3-(2,6-difluorophenyl)-1-(4-fluorophenyl)prop-2-en-1-one”, was reported in a study . The compound was synthesized with a 90% yield and crystallized by a slow evaporation technique .Molecular Structure Analysis
The same study also performed a full structural characterization of the synthesized compound . The compound crystallized in a centrosymmetric space group P21/c, stabilized by the C–H/O and C–H/F interactions .Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,6-difluorophenyl)-3-methylcyclobutan-1-one involves the reaction of 2,6-difluorobenzaldehyde with 3-methylcyclobutanone in the presence of a suitable catalyst to form the desired product.", "Starting Materials": [ "2,6-difluorobenzaldehyde", "3-methylcyclobutanone", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 2,6-difluorobenzaldehyde (1.0 equiv) and 3-methylcyclobutanone (1.2 equiv) in a suitable solvent such as ethanol or methanol.", "Step 2: Add a catalytic amount of a suitable catalyst such as p-toluenesulfonic acid or trifluoroacetic acid to the reaction mixture.", "Step 3: Heat the reaction mixture to reflux for several hours until the reaction is complete.", "Step 4: Allow the reaction mixture to cool to room temperature and then filter off any solid that may have formed.", "Step 5: Purify the crude product by column chromatography using a suitable solvent system such as hexane/ethyl acetate to obtain the desired product, 3-(2,6-difluorophenyl)-3-methylcyclobutan-1-one." ] } | |
| 2639449-24-2 | |
Molecular Formula |
C11H10F2O |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
